Cas no 25118-08-5 (1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)-)

• Product name: 1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)-
• CAS No: 25118-08-5
• MF: C₁₈H₂₈N₂O₂
• MW: 304.42712
• CID: 267219
• PubChem ID: 212839

1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3,6-bis(1-piperidinylmethyl)-
• 3,6-bis(piperidin-1-ylmethyl)benzene-1,2-diol
• 3,6-Bis(1-piperidinylmethyl)-1,2-benzenediol
• BRN 5573025
• DTXSID20179808
• 1,2-Benzenediol, 3,6-bis(1-piperidinylmethyl)-
• 25118-08-5

• Inchi： InChI=1S/C18H28N2O2/c21-17-15(13-19-9-3-1-4-10-19)7-8-16(18(17)22)14-20-11-5-2-6-12-20/h7-8,21-22H,1-6,9-14H2
• InChI Key： ZJCRVBVYXYXZAS-UHFFFAOYSA-N
• SMILES： OC1=C(O)C(CN2CCCCC2)=CC=C1CN1CCCCC1

Computed Properties

• Exact Mass: 304.21524
• Monoisotopic Mass: 304.215078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.9

Experimental Properties

• Density: 1.175
• Boiling Point: 444.6°Cat760mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.603
• PSA: 46.94